Cas no 1864015-34-8 ({7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate)
{7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- {7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate
-
- MDL: MFCD29041259
{7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-245690-0.05g |
{7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate |
1864015-34-8 | 95% | 0.05g |
$174.0 | 2024-06-19 | |
| Enamine | EN300-245690-0.1g |
{7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate |
1864015-34-8 | 95% | 0.1g |
$257.0 | 2024-06-19 | |
| Enamine | EN300-245690-0.25g |
{7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate |
1864015-34-8 | 95% | 0.25g |
$367.0 | 2024-06-19 | |
| Enamine | EN300-245690-0.5g |
{7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate |
1864015-34-8 | 95% | 0.5g |
$579.0 | 2024-06-19 | |
| Enamine | EN300-245690-1.0g |
{7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate |
1864015-34-8 | 95% | 1.0g |
$743.0 | 2024-06-19 | |
| Enamine | EN300-245690-2.5g |
{7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate |
1864015-34-8 | 95% | 2.5g |
$1454.0 | 2024-06-19 | |
| Enamine | EN300-245690-5.0g |
{7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate |
1864015-34-8 | 95% | 5.0g |
$2152.0 | 2024-06-19 | |
| Enamine | EN300-245690-10.0g |
{7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate |
1864015-34-8 | 95% | 10.0g |
$3191.0 | 2024-06-19 | |
| Enamine | EN300-245690-1g |
{7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate |
1864015-34-8 | 95% | 1g |
$743.0 | 2023-09-15 | |
| Enamine | EN300-245690-5g |
{7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate |
1864015-34-8 | 95% | 5g |
$2152.0 | 2023-09-15 |
{7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on {7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate
Professional Introduction to {7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate (CAS No. 1864015-34-8)
{7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate} is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1864015-34-8, is a derivative of a bicyclic structure featuring an oxygen atom within its framework, making it a versatile intermediate in the development of complex molecular architectures. The presence of a methanesulfonate group enhances its reactivity, making it particularly useful in synthetic transformations and as a building block for more intricate chemical entities.
The bicyclic core of {7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate is derived from the natural product spirodienone, which has been extensively studied for its pharmacological properties. The incorporation of the oxygen atom into the bicyclic system introduces unique electronic and steric properties that can be exploited in medicinal chemistry. This compound’s structure allows for facile functionalization at multiple positions, enabling chemists to design molecules with tailored biological activities.
In recent years, there has been a surge in research focused on the development of novel scaffolds for drug discovery. {7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate has emerged as a promising candidate due to its ability to serve as a precursor for various pharmacophores. Its framework is particularly amenable to modifications that can enhance binding affinity to biological targets, making it an attractive scaffold for the design of small-molecule inhibitors and activators.
One of the most compelling aspects of {7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate is its role in the synthesis of heterocyclic compounds, which are ubiquitous in biologically active molecules. The bicyclic system provides a rigid scaffold that can be further elaborated to include additional functional groups, such as hydroxyls, amines, and carboxylic acids, which are crucial for interactions with biological macromolecules like proteins and nucleic acids.
The methanesulfonate group in {7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate also contributes to its utility as a synthetic intermediate. Methanesulfonates are known for their stability and ease of handling, which makes them ideal for use in multi-step synthetic routes without significant degradation or side reactions. This stability is particularly important in pharmaceutical synthesis, where high yields and purity are essential requirements.
Recent advancements in computational chemistry have enabled researchers to predict the reactivity and biological activity of molecules like {7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate with unprecedented accuracy. These computational methods allow chemists to design derivatives with specific properties before conducting any experimental work, significantly reducing the time and resources required for drug discovery efforts.
The pharmaceutical industry has shown particular interest in this compound due to its potential applications in treating various diseases. For instance, derivatives of this scaffold have been investigated for their anti-inflammatory and analgesic properties. The ability to modify the structure while retaining the core bicyclic system allows for the exploration of multiple therapeutic avenues.
In addition to its pharmaceutical applications, {7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate has found utility in materials science and agrochemical research. Its unique structural features make it a valuable building block for creating novel polymers and specialty chemicals that exhibit desirable physical and chemical properties.
The synthesis of {7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the bicyclic core through cyclization reactions, followed by functionalization steps that introduce the methanesulfonate group at the appropriate position on the molecule.
One notable aspect of this compound’s synthesis is its compatibility with various reaction conditions, including both classical organic chemistry methods and modern transition-metal-catalyzed reactions. This flexibility allows chemists to choose the most efficient route depending on their specific needs and available resources.
The growing interest in green chemistry principles has also influenced the synthesis of {7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate, with researchers striving to develop more sustainable methods that minimize waste and reduce energy consumption. Advances in catalytic systems have enabled more efficient reactions that align with these environmental goals.
In conclusion, {7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate (CAS No. 1864015-34-8) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals alike}. Its unique structural features make it an invaluable intermediate for synthetic chemists seeking to develop novel molecular architectures with tailored biological activities}. As research continues to evolve,this compound will undoubtedly play an increasingly important role in advancing chemical innovation across multiple disciplines.
1864015-34-8 ({7-oxabicyclo[2.2.1]heptan-2-yl}methyl methanesulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)